Cas no 221148-38-5 (2-Propynoic acid, 3-(3-fluorophenyl)-, methyl ester)

• Product Name: 2-Propynoic acid, 3-(3-fluorophenyl)-, methyl ester
• CAS No: 221148-38-5
• MF: C₁₀H₇FO₂
• MW: 178.159786462784
• CID: 1406617
• Update Time: 2025-10-30

2-Propynoic acid, 3-(3-fluorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(3-fluorophenyl)-, methyl ester

• Inchi： 1S/C10H7FO2/c1-13-10(12)6-5-8-3-2-4-9(11)7-8/h2-4,7H,1H3
• InChI Key： VJOULIAYOSQMCR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C#CC(=O)OC)=C1

Computed Properties

• Exact Mass: 178.04301

Experimental Properties

• PSA: 26.3

Additional information on 2-Propynoic acid, 3-(3-fluorophenyl)-, methyl ester

Introduction to 2-Propynoic acid, 3-(3-fluorophenyl)-, methyl ester (CAS No. 221148-38-5)

2-Propynoic acid, 3-(3-fluorophenyl)-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 221148-38-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated aromatic esters, which are widely studied for their potential biological activities and mechanistic roles in drug discovery. The presence of both a propynoic acid moiety and a 3-fluorophenyl group in its molecular structure endows it with unique chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The methyl ester functionality in the compound's name not only influences its solubility and reactivity but also plays a crucial role in modulating its pharmacokinetic profile. This aspect is particularly important in drug design, as the ester group can be hydrolyzed in vivo, potentially affecting the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The 3-fluorophenyl substituent, on the other hand, introduces fluorine atoms into the aromatic ring, which is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that fluorinated aromatic esters like 2-Propynoic acid, 3-(3-fluorophenyl)-, methyl ester exhibit promising interactions with various enzymes and receptors. For instance, computational simulations have suggested that this compound may inhibit certain kinases by mimicking natural substrates or by competing with ATP binding sites. Such findings are particularly relevant in the context of developing treatments for cancers and inflammatory diseases.

In vitro studies have begun to explore the potential of 221148-38-5 as an intermediate in synthesizing more complex molecules with enhanced therapeutic efficacy. Researchers have reported its utility in generating derivatives that target specific pathways involved in neurodegenerative disorders. The fluorine atom's ability to influence electronic properties and binding interactions has been particularly highlighted in these studies. For example, fluorinated compounds have been shown to exhibit increased binding affinity to β-secretase enzymes, which are implicated in Alzheimer's disease pathogenesis.

The synthesis of 2-Propynoic acid, 3-(3-fluorophenyl)-, methyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the 3-fluorophenyl group efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a higher purity of the final product. The development of greener synthetic protocols has further enhanced the sustainability of producing this compound on an industrial scale.

From a pharmaceutical perspective, the structural features of CAS No. 221148-38-5 make it an attractive candidate for further development. The propynoic acid moiety can serve as a linker or side chain in drug molecules, providing flexibility in molecular design. Additionally, the presence of both fluorine and ester functionalities allows for diverse chemical modifications, enabling researchers to fine-tune pharmacological properties such as potency and selectivity.

Current research is also exploring the role of fluorinated compounds in modulating immune responses. Preclinical studies have indicated that certain derivatives of 221148-38-5 may exhibit immunomodulatory effects by interacting with immune cell surface receptors or intracellular signaling pathways. These findings could pave the way for new therapeutic strategies against autoimmune diseases and chronic infections.

The impact of fluorine substitution on pharmacokinetic properties cannot be overstated. Fluorine atoms can alter lipophilicity, metabolic stability, and cell membrane permeability, all of which are critical factors in drug development. By incorporating fluorine into molecular structures like methyl ester, chemists can optimize these parameters to achieve desired pharmacokinetic profiles. This has led to an increased interest in fluorinated compounds among pharmaceutical companies looking to develop next-generation drugs.

As computational methods continue to evolve, so does our ability to predict and validate the biological activity of complex molecules such as CAS No 221148-38-5. Machine learning algorithms have been trained on vast datasets of chemical structures and their corresponding biological responses, allowing researchers to identify promising candidates more rapidly than ever before. This synergy between experimental chemistry and computational biology is driving innovation in drug discovery pipelines.

In conclusion,2-Propynoic acid, 3-(3-fluorophenyl)-, methyl ester represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining a propynoic acid moiety with a 3-fluorophenyl group—make it a versatile scaffold for developing novel therapeutics targeting various diseases. As research progresses，the full therapeutic potential of this compound will continue to unfold，offering hope for new treatments across multiple therapeutic areas.